![molecular formula C11H19NO5 B6168108 (3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid CAS No. 1932075-16-5](/img/no-structure.png)
(3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid
Description
“(3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid” is a chemical compound. It is a type of tert-butyloxycarbonyl-protected amino acid . These types of compounds are often used in organic synthesis due to their multiple reactive groups .
Synthesis Analysis
The synthesis of this compound involves the use of amino acid ionic liquids (AAILs). A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared . These protected AAILs were then used as the starting materials in dipeptide synthesis with commonly used coupling reagents .Chemical Reactions Analysis
In the context of dipeptide synthesis, a distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base . This resulted in the formation of dipeptides in satisfactory yields in 15 minutes .Future Directions
The future directions for the use of this compound could involve further exploration of its potential applications in peptide synthesis and other areas of organic chemistry . Its use in the synthesis of dipeptides suggests potential applications in the development of new pharmaceuticals and other bioactive compounds .
properties
CAS RN |
1932075-16-5 |
|---|---|
Product Name |
(3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid |
Molecular Formula |
C11H19NO5 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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